Cas no 25857-80-1 (2,4,4-trifluoro-2-trifluoromethyl-4h-benzo[1,3]dioxine)

2,4,4-trifluoro-2-trifluoromethyl-4h-benzo[1,3]dioxine structure
25857-80-1 structure
Product Name:2,4,4-trifluoro-2-trifluoromethyl-4h-benzo[1,3]dioxine
CAS No:25857-80-1
MF:C9H4F6O2
MW:258.117283821106
MDL:MFCD08275304
CID:914081
PubChem ID:44890796
Update Time:2025-04-19

2,4,4-trifluoro-2-trifluoromethyl-4h-benzo[1,3]dioxine Chemical and Physical Properties

Names and Identifiers

    • 2,4,4-trifluoro-2-trifluoromethyl-4h-benzo[1,3]dioxine
    • 2,4,4-trifluoro-2-(trifluoromethyl)-1,3-benzodioxine
    • 2,4,4-Trifluor-2-trifluormethyl-1,3-benzodioxan
    • 2,4,4-Trifluoro-2-trifluoromethyl-4H
    • DTXSID80661330
    • 2,4,4-Trifluoro-2-(trifluoromethyl)-2H,4H-1,3-benzodioxine
    • 25857-80-1
    • 2,4,4-Trifluoro-2-(trifluoromethyl)-4H-benzo[d][1,3]dioxine
    • 2,4,4-trifluoro-2-(trifluoromethyl)-1,3-benzodioxene
    • MFCD08275304
    • MDL: MFCD08275304
    • Inchi: 1S/C9H4F6O2/c10-7(11)5-3-1-2-4-6(5)16-9(15,17-7)8(12,13)14/h1-4H
    • InChI Key: BMTPREMSPODDIV-UHFFFAOYSA-N
    • SMILES: FC1(C(F)(F)F)OC2C=CC=CC=2C(O1)(F)F

Computed Properties

  • Exact Mass: 258.01200
  • Monoisotopic Mass: 258.01154834g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46000
  • LogP: 3.33050

2,4,4-trifluoro-2-trifluoromethyl-4h-benzo[1,3]dioxine Security Information

2,4,4-trifluoro-2-trifluoromethyl-4h-benzo[1,3]dioxine Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4,4-trifluoro-2-trifluoromethyl-4h-benzo[1,3]dioxine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM515781-1g
2,4,4-Trifluoro-2-(trifluoromethyl)-4H-benzo[d][1,3]dioxine
25857-80-1 97%
1g
$733 2022-06-11
abcr
AB146566-1 g
2,4,4-Trifluoro-2-(trifluoromethyl)-1,3-benzodioxene; 98%
25857-80-1
1g
€280.00 2022-06-12
abcr
AB146566-5 g
2,4,4-Trifluoro-2-(trifluoromethyl)-1,3-benzodioxene; 98%
25857-80-1
5g
€760.00 2022-06-12
Fluorochem
032963-250mg
2,4,4-Trifluoro-2-trifluoromethyl-4H-benzo[1,3]dioxine
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£160.00 2022-03-01
Fluorochem
032963-1g
2,4,4-Trifluoro-2-trifluoromethyl-4H-benzo[1,3]dioxine
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£465.00 2022-03-01
Fluorochem
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abcr
AB146566-1g
2,4,4-Trifluoro-2-(trifluoromethyl)-1,3-benzodioxene, 98%; .
25857-80-1 98%
1g
€265.00 2024-04-18
abcr
AB146566-5g
2,4,4-Trifluoro-2-(trifluoromethyl)-1,3-benzodioxene, 98%; .
25857-80-1 98%
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€650.00 2024-04-18
Ambeed
A383075-1g
2,4,4-Trifluoro-2-(trifluoromethyl)-4H-benzo[d][1,3]dioxine
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abcr
AB146566-10g
2,4,4-Trifluoro-2-(trifluoromethyl)-1,3-benzodioxene, 98%; .
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